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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15583276 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preclinical and early clinical

research on ABBV-467, a potent and selective inhibitor of the Myeloid Cell Leukemia-1 (MCL-

1) protein, for the treatment of multiple myeloma (MM). The information is compiled from

published research to support drug development and scientific professionals in the field.

Core Mechanism of Action
ABBV-467 is an inhibitor of MCL-1, an anti-apoptotic protein belonging to the B-cell lymphoma

2 (Bcl-2) family.[1] In multiple myeloma and other hematological malignancies, the

overexpression of MCL-1 allows cancer cells to evade apoptosis (programmed cell death),

contributing to tumor survival and resistance to therapy.[2][3][4] ABBV-467 selectively binds to

MCL-1, preventing it from inactivating pro-apoptotic proteins.[1] This action restores the

apoptotic pathway, leading to the death of MCL-1-dependent cancer cells.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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